Cas no 174423-25-7 (Millinol; (R)-form, 4''-Hydroxy)

• Product Name: Millinol; (R)-form, 4''-Hydroxy
• CAS No: 174423-25-7
• MF: C₂₀H₂₂O₅
• MW: 342.385686397552
• CID: 6708583
• Update Time: 2024-03-02

Millinol; (R)-form, 4''-Hydroxy Chemical and Physical Properties

Names and Identifiers

• 7,2',4'-Trihydroxy-6-(1-hydroxymethyl-1-methyl-2-propenyl)isoflavan
• Millinol; (R)-form, 4''-Hydroxy

• Inchi： 1S/C20H22O5/c1-3-20(2,11-21)16-7-12-6-13(10-25-19(12)9-18(16)24)15-5-4-14(22)8-17(15)23/h3-5,7-9,13,21-24H,1,6,10-11H2,2H3
• InChI Key： QOZHPHRDTAIBDR-UHFFFAOYSA-N
• SMILES： CC(C1C(O)=CC2=C(CC(C3C(O)=CC(O)=CC=3)CO2)C=1)(C=C)CO

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• XLogP3: 1.719

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanols
• Natural Products and Extracts Plant Extracts Plant based Endosamara racemosa